Cas no 1189946-33-5 (3-Methylcatechol-d3)

• Product Name: 3-Methylcatechol-d3
• CAS No: 1189946-33-5
• MF: C₇H₈O₂
• MW: 127.155707359314
• CID: 1063961
• PubChem ID: 46782205
• Update Time: 2025-06-11

3-Methylcatechol-d3 Chemical and Physical Properties

Names and Identifiers

• 3-Methylcatechol-d3
• 3-(trideuteriomethyl)benzene-1,2-diol
• 3-(~2~H_3_)Methylbenzene-1,2-diol
• 1189946-33-5
• DTXSID60676028

• Inchi： 1S/C7H8O2/c1-5-3-2-4-6(8)7(5)9/h2-4,8-9H,1H3/i1D3
• InChI Key： PGSWEKYNAOWQDF-FIBGUPNXSA-N
• SMILES： OC1C(=CC=CC=1C([2H])([2H])[2H])O

Computed Properties

• Exact Mass: 127.07100
• Monoisotopic Mass: 127.071259732g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 92.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46000
• LogP: 1.40620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Catechols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Catechols

Additional information on 3-Methylcatechol-d3

3-Methylcatechol-d3 (CAS No. 1189946-33-5): A Comprehensive Guide to Its Properties and Applications

3-Methylcatechol-d3 (CAS No. 1189946-33-5) is a deuterated analog of 3-methylcatechol, a compound widely used in biochemical and pharmaceutical research. The incorporation of deuterium atoms (d3) enhances its utility in mass spectrometry and NMR studies, making it a valuable tool for tracing metabolic pathways and studying isotope effects. This article delves into the properties, synthesis, and applications of 3-Methylcatechol-d3, while addressing common queries and trending topics in the scientific community.

The chemical structure of 3-Methylcatechol-d3 features a benzene ring with two hydroxyl groups (catechol) and a methyl group, where three hydrogen atoms are replaced by deuterium. This modification significantly impacts its physical and chemical properties, such as bond vibrations and reaction kinetics, which are critical for isotopic labeling experiments. Researchers often seek high-purity deuterated compounds like 3-Methylcatechol-d3 to ensure accuracy in quantitative analysis and drug metabolism studies.

In recent years, the demand for deuterated compounds has surged due to their role in drug discovery and environmental science. For instance, 3-Methylcatechol-d3 is frequently used to investigate the degradation of aromatic pollutants or the biosynthesis of natural products. A trending topic in this context is the sustainable synthesis of deuterated molecules, aligning with the global push for green chemistry. Scientists are exploring catalytic deuteration methods to reduce waste and improve efficiency, which could revolutionize the production of compounds like 3-Methylcatechol-d3.

Another hot topic is the application of 3-Methylcatechol-d3 in proteomics and metabolomics. With the rise of precision medicine, there is growing interest in understanding how small molecules interact with biological systems. Deuterated internal standards, such as 3-Methylcatechol-d3, are indispensable for LC-MS (liquid chromatography-mass spectrometry) workflows, enabling precise quantification of metabolites in complex matrices. This aligns with frequently searched terms like "deuterated standards for mass spec" and "isotope-labeled biomarkers."

The stability and solubility of 3-Methylcatechol-d3 are also key considerations for researchers. Its deuterium kinetic isotope effect (DKIE) can influence reaction rates, making it a subject of interest in mechanistic studies. Questions like "How does deuteration affect enzyme kinetics?" or "What are the storage conditions for deuterated catechols?" are commonly encountered in forums and search engines, reflecting the practical challenges faced by users.

From a commercial perspective, 3-Methylcatechol-d3 is available through specialized suppliers, often with certificates of analysis (CoA) to verify purity and isotopic enrichment. Buyers frequently search for "CAS 1189946-33-5 suppliers" or "deuterated 3-methylcatechol price," highlighting the need for transparent sourcing and competitive pricing. Additionally, the compound's role in academic research and industrial R&D underscores its versatility.

In summary, 3-Methylcatechol-d3 (CAS No. 1189946-33-5) is a pivotal tool in modern science, bridging gaps between analytical chemistry, drug development, and environmental monitoring. Its unique properties and applications cater to the evolving needs of researchers, making it a staple in laboratories worldwide. As advancements in isotope labeling and sustainable synthesis continue, the relevance of deuterated compounds like 3-Methylcatechol-d3 will only grow.